Cas no 54915-21-8 (1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1))

1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1) structure
54915-21-8 structure
Product Name:1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1)
CAS No:54915-21-8
MF:C13H18ClN
MW:223.741722583771
CID:383252
PubChem ID:108272
Update Time:2025-04-19

1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1)
    • DTXSID50970249
    • 1,5-Ethano-1H-3-benzazepine, 2,3,4,5-tetrahydro-3-methyl-, hydrochloride
    • 54915-21-8
    • 3-Methyl-1,5-ethano-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride
    • 3-Methyl-2,3,4,5-tetrahydro-1H-1,5-ethano-3-benzazepine--hydrogen chloride (1/1)
    • Inchi: 1S/C13H17N.ClH/c1-14-8-10-6-7-11(9-14)13-5-3-2-4-12(10)13;/h2-5,10-11H,6-9H2,1H3;1H
    • InChI Key: JDVDUBCGXHAVFH-UHFFFAOYSA-N
    • SMILES: Cl.N1(C)CC2C3C=CC=CC=3C(C1)CC2

Computed Properties

  • Exact Mass: 223.11294
  • Monoisotopic Mass: 223.113
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Boiling Point: 288.9°Cat760mmHg
  • Flash Point: 117.4°C
  • PSA: 3.24

1,5-Ethano-1H-3-benzazepine,2,3,4,5-tetrahydro-3-methyl-, hydrochloride (1:1) Related Literature

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